Cas no 192803-37-5 (3-tert-butyl-2,5-dihydroxybenzaldehyde)

• Product Name: 3-tert-butyl-2,5-dihydroxybenzaldehyde
• CAS No: 192803-37-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD17012738
• CID: 1385927
• PubChem ID: 57557775
• Update Time: 2025-04-20

3-tert-butyl-2,5-dihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-2,5-dihydroxybenzaldehyde
• 2,5-dihydroxy-3-tert-butylbenzaldehyde
• 3-tert-Butyl-5-hydroxysalicylic aldehyde
• 3-tert-butyl-2,5-dihydroxy-benzaldehyde
• 5-Hydroxy-3-tert-butyl-salicylaldehyde
• PubChem20438
• 3-tert-butyl-5-hydroxysalicylaldehyde
• 3-(tert-butyl)-2,5-dihydroxybenzaldehyde
• 192803-37-5
• DTXSID20727121
• MFCD17012738
• SCHEMBL207854
• Benzaldehyde, 3-(1,1-dimethylethyl)-2,5-dihydroxy-
• F94529
• CS-0119474
• SY334060
• 3-t-butyl-5-hydroxysalicylaldehyde

• MDL： MFCD17012738
• Inchi： 1S/C11H14O3/c1-11(2,3)9-5-8(13)4-7(6-12)10(9)14/h4-6,13-14H,1-3H3
• InChI Key： TZZLDYZCZGLIJA-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC(=CC=1C(C)(C)C)O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 295.9°C at 760 mmHg
• Flash Point: 147°C
• Refractive Index: 1.584
• PSA: 57.53